molecular formula C₃₀H₃₃ClFN₃O₆ B1142276 N-[(3R,4R)-4-[[4-(2-Fluoro-6-hydroxy-3-methoxybenzoyl)benzoyl]amino]hexahydro-1H-azepin-3-yl]-4-hydr CAS No. 602278-07-9

N-[(3R,4R)-4-[[4-(2-Fluoro-6-hydroxy-3-methoxybenzoyl)benzoyl]amino]hexahydro-1H-azepin-3-yl]-4-hydr

Cat. No. B1142276
CAS RN: 602278-07-9
M. Wt: 586.05
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-[(3R,4R)-4-[[4-(2-Fluoro-6-hydroxy-3-methoxybenzoyl)benzoyl]amino]hexahydro-1H-azepin-3-yl]-4-hydr” is a chemical compound with the formula C₂₇H₂₇FN₄O₅ . It has a mass of 506.197±0 dalton . The compound is also known as N-{(3R,4R)-4-[4-(2-fluoro-6-hydroxy-3-methoxy-benzoyl)-benzoylamino]-azepan-3-yl}isonicotinamide .


Molecular Structure Analysis

The compound’s structure can be represented by the canonical SMILES string: COC1=C (C (=C (C=C1)O)C (=O)C2=CC=C (C=C2)C (=O)NC3CCCNCC3NC (=O)C4=CC=NC=C4)F . It also has an isomeric SMILES representation: COC1=C (C (=C (C=C1)O)C (=O)C2=CC=C (C=C2)C (=O)N [C@@H]3CCCNC [C@H]3NC (=O)C4=CC=NC=C4)F .


Physical And Chemical Properties Analysis

The compound has a density of 1.4±0.1 g/cm³ . Its boiling point is 775.5±60.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±2.8 mmHg at 25°C . The enthalpy of vaporization is 116.8±3.0 kJ/mol . The compound has a flash point of 422.8±32.9 °C . The index of refraction is 1.635 . The molar refractivity is 131.0±0.4 cm³ . The compound has 9 H bond acceptors, 3 H bond donors, and 8 freely rotating bonds .

properties

{ "Design of the Synthesis Pathway": "The synthesis of compound N-[(3R,4R)-4-[[4-(2-Fluoro-6-hydroxy-3-methoxybenzoyl)benzoyl]amino]hexahydro-1H-azepin-3-yl]-4-hydr can be achieved through a multi-step process involving various reactions.", "Starting Materials": [ "2-Fluoro-6-hydroxy-3-methoxybenzoic acid", "4-Aminocaproic acid", "4-Hydroxybenzoic acid", "Hexahydro-1H-azepine", "Thionyl chloride", "Triethylamine", "N,N'-Dicyclohexylcarbodiimide (DCC)", "Dimethylformamide (DMF)", "Methanol", "Ethyl acetate", "Diethyl ether", "Chloroform", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-Fluoro-6-hydroxy-3-methoxybenzoyl chloride by reacting 2-Fluoro-6-hydroxy-3-methoxybenzoic acid with thionyl chloride and triethylamine in chloroform.", "Step 2: Synthesis of N-[(4-Hydroxybenzoyl)amino]hexanoic acid by reacting 4-Aminocaproic acid with 4-Hydroxybenzoic acid and DCC in DMF.", "Step 3: Synthesis of N-[(4-Hydroxybenzoyl)amino]hexahydro-1H-azepine by reacting N-[(4-Hydroxybenzoyl)amino]hexanoic acid with hexahydro-1H-azepine in DMF.", "Step 4: Synthesis of N-[(3R,4R)-4-[[4-(2-Fluoro-6-hydroxy-3-methoxybenzoyl)benzoyl]amino]hexahydro-1H-azepin-3-yl]-4-hydr by reacting N-[(4-Hydroxybenzoyl)amino]hexahydro-1H-azepine with 2-Fluoro-6-hydroxy-3-methoxybenzoyl chloride in DMF.", "Step 5: Purification of the final product by recrystallization from methanol and ethyl acetate." ] }

CAS RN

602278-07-9

Product Name

N-[(3R,4R)-4-[[4-(2-Fluoro-6-hydroxy-3-methoxybenzoyl)benzoyl]amino]hexahydro-1H-azepin-3-yl]-4-hydr

Molecular Formula

C₃₀H₃₃ClFN₃O₆

Molecular Weight

586.05

synonyms

N-[(3R,4R)-4-[[4-(2-Fluoro-6-hydroxy-3-methoxybenzoyl)benzoyl]amino]hexahydro-1H-azepin-3-yl]-4-hydroxy-3,5-dimethyl-benzamide Monohydrochloride

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.